Cas no 88584-67-2 (Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, diethyl ester)

• Product name: Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, diethyl ester
• CAS No: 88584-67-2
• MF: C₁₉H₃₇NO₄
• MW: 343.501386404037
• CID: 627737
• PubChem ID: 13063323

Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2,4-dibutyl-3-(dimethylamino)-, diethyl ester
• diethyl 2,4-dibutyl-3-(dimethylamino)pentanedioate
• 88584-67-2
• DTXSID40516877

• Inchi： InChI=1S/C19H37NO4/c1-7-11-13-15(18(21)23-9-3)17(20(5)6)16(14-12-8-2)19(22)24-10-4/h15-17H,7-14H2,1-6H3
• InChI Key： CBRLWUMFPHOPMA-UHFFFAOYSA-N
• SMILES： CCCCC(C(C(CCCC)C(=O)OCC)N(C)C)C(=O)OCC

Computed Properties

• Exact Mass: 343.27225866g/mol
• Monoisotopic Mass: 343.27225866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.8Ų